molecular formula C19H17FN2O2S B4964372 2-cyano-3-{3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}-2-propenethioamide

2-cyano-3-{3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}-2-propenethioamide

Cat. No. B4964372
M. Wt: 356.4 g/mol
InChI Key: QGKFYHNOPKPWMW-OQLLNIDSSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-cyano-3-{3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}-2-propenethioamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as EFPTI and is known for its ability to modulate certain biological pathways.

Mechanism of Action

The mechanism of action of EFPTI is not fully understood. However, it is believed that EFPTI modulates certain biological pathways, including the PI3K/Akt/mTOR pathway. This pathway is involved in cell growth, proliferation, and survival. EFPTI has been shown to inhibit the activity of this pathway, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
EFPTI has been shown to have various biochemical and physiological effects. In addition to its anti-cancer properties, EFPTI has been shown to have anti-inflammatory and antioxidant properties. EFPTI has also been shown to improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EFPTI in lab experiments is its ability to modulate certain biological pathways. This makes it a valuable tool for studying the role of these pathways in various biological processes. However, EFPTI has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for EFPTI research. One direction is to further study its potential use in the treatment of cancer and neurodegenerative disorders. Another direction is to study its mechanism of action in more detail, which could lead to the development of more effective therapies. Additionally, EFPTI could be used as a tool to study the role of the PI3K/Akt/mTOR pathway in various biological processes.

Synthesis Methods

The synthesis of EFPTI is a multi-step process that involves the use of various reagents and solvents. The first step involves the preparation of 3-ethoxy-4-hydroxybenzaldehyde, which is then reacted with 2-fluorobenzyl bromide to form 3-ethoxy-4-[(2-fluorobenzyl)oxy]benzaldehyde. This compound is then reacted with thiourea and potassium hydroxide to form EFPTI.

Scientific Research Applications

EFPTI has been studied for its potential use in various scientific research applications. One of the most promising applications is in the field of cancer research. EFPTI has been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, EFPTI has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

properties

IUPAC Name

(E)-2-cyano-3-[3-ethoxy-4-[(2-fluorophenyl)methoxy]phenyl]prop-2-enethioamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H17FN2O2S/c1-2-23-18-10-13(9-15(11-21)19(22)25)7-8-17(18)24-12-14-5-3-4-6-16(14)20/h3-10H,2,12H2,1H3,(H2,22,25)/b15-9+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QGKFYHNOPKPWMW-OQLLNIDSSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=CC(=C1)C=C(C#N)C(=S)N)OCC2=CC=CC=C2F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCOC1=C(C=CC(=C1)/C=C(\C#N)/C(=S)N)OCC2=CC=CC=C2F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H17FN2O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

356.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(2E)-2-cyano-3-{3-ethoxy-4-[(2-fluorobenzyl)oxy]phenyl}prop-2-enethioamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.